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Compound of Interest

Compound Name: Stigmasta-4,22,25-trien-3-one

CAS No.: 848669-09-0

Cat. No.: B566090

Get Quote

Executive Summary
Stigmasta-4,22,25-trien-3-one (CAS: 848669-09-0) is a rare, naturally occurring steroid

derivative belonging to the stigmastane class.[1] Distinguished by its specific unsaturation

pattern—featuring a conjugated enone system in the A-ring (4-en-3-one) and two double bonds

in the side chain (at C22 and C25)—this compound exhibits a distinct pharmacological profile

compared to its parent sterols like stigmasterol or clerosterol.

Primarily isolated from medicinal plants of the Clerodendrum (Verbenaceae) and Porcelia

(Annonaceae) genera, as well as specific endophytic fungi, it has emerged as a compound of

interest in oncology and antimicrobial research. Its biological activity is driven by the

electrophilic nature of the A-ring enone, which acts as a Michael acceptor, potentially alkylating

nucleophilic residues on target proteins to induce apoptosis in cancer cells.

Chemical Identity & Structural Properties
Understanding the precise stereochemistry and unsaturation pattern is critical, as these

features dictate the compound's binding affinity and metabolic stability.
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Property Detail

IUPAC Name (22E)-Stigmasta-4,22,25-trien-3-one

Common Synonyms

22-Dehydroclerodone (analogous naming

convention); (22E)-Stigmasta-4,22,25-trien-3-

one

Molecular Formula C₂₉H₄₄O

Molecular Weight 408.67 g/mol

Key Structural Features

[1][2][3][4][5][6][7][8][9] • A-Ring:

-unsaturated ketone (4-en-3-one).• Side

Chain:Trans-double bond at C22; Terminal

vinylidene group at C25.

Natural Sources

Clerodendrum paniculatum (Roots),

Clerodendrum indicum, Porcelia macrocarpa,

Callicarpa giraldiana, Dryopteris crassirhizoma

(Endophytic fungi).

Structural Significance
The 4-en-3-one moiety is a pharmacophore responsible for the compound's ability to interact

with biological targets via covalent modification (Michael addition). Unlike sterols with a 3

-hydroxyl group (e.g., cholesterol), the ketone facilitates redox cycling and protein alkylation.
The C25 terminal double bond is a unique feature that distinguishes it from common
phytosterols, potentially offering an additional site for metabolic activation (e.g., epoxidation).

Pharmacological Profile & Mechanisms of
Action[10]
Cytotoxic & Anticancer Activity
Research indicates that Stigmasta-4,22,25-trien-3-one exhibits cytotoxicity against various

human cancer cell lines.[7]
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Spectrum of Activity: Active against HeLa (Cervical), HepG2 (Liver), and MCF-7 (Breast)

cancer cell lines.

Comparative Potency: While specific IC₅₀ values vary by extraction purity, analogous enone-

steroids typically demonstrate IC₅₀ values in the 10–50 µM range. It has shown comparable

or superior potency to its alcohol precursor, (3

)-stigmasta-4,22,25-trien-3-ol (Clerosterol), likely due to the increased lipophilicity and
reactivity of the ketone.

Mechanism of Action (MOA):

Michael Addition: The C3 ketone conjugated with the C4-C5 double bond creates an

electrophilic center at C5. This site can react with sulfhydryl (-SH) groups of cysteine

residues in enzymes such as Thioredoxin Reductase or NF-

B pathway proteins.

Apoptosis Induction: Inhibition of these survival pathways triggers mitochondrial

depolarization, Cytochrome C release, and subsequent Caspase-3 activation.

Antimicrobial Properties
Isolated fractions containing this compound from endophytic fungi (e.g., Alternaria sp. or

Trichoderma sp.[8] associated with Dryopteris) have demonstrated growth inhibitory effects

against bacterial pathogens. The lipophilic nature of the steroid allows it to penetrate bacterial

cell membranes, potentially disrupting membrane integrity.

Signaling Pathway Visualization
The following diagram illustrates the hypothesized mechanism by which Stigmasta-4,22,25-
trien-3-one induces cytotoxicity in neoplastic cells.
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Caption: Proposed cytotoxic mechanism showing the Michael acceptor activity of the A-ring

enone leading to downstream apoptotic signaling.
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Experimental Protocols
Isolation from Clerodendrum paniculatum Roots
Rationale: This protocol uses polarity-gradient extraction to separate the non-polar steroids

from polar glycosides.

Preparation: Dry roots (1 kg) are ground to a fine powder (mesh size 40–60).

Extraction: Macerate in 95% Ethanol (3 x 3L) at room temperature for 72 hours. Filter and

concentrate in vacuo to obtain the crude extract.

Partitioning: Suspend crude extract in water (500 mL) and partition sequentially with:

n-Hexane (removes fats/waxes)

Chloroform (Targets Stigmasta-4,22,25-trien-3-one)[7]

Ethyl Acetate[2][7][10]

Purification (Column Chromatography):

Stationary Phase: Silica Gel 60 (0.063–0.200 mm).

Mobile Phase: Gradient of n-Hexane : Ethyl Acetate (starting 100:0

80:20).

Detection: Collect fractions and monitor via TLC. The target compound typically elutes in

semi-polar fractions (approx. 90:10 Hex:EtOAc). Visualize with Vanillin-Sulfuric acid

reagent (violet/blue spot upon heating).

Final Polish: Recrystallize active fractions from Methanol/Chloroform.

In Vitro Cytotoxicity Assay (MTT Protocol)
Rationale: The MTT assay measures metabolic activity as a proxy for cell viability. It is the

industry standard for initial screening of steroid cytotoxicity.
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Cell Seeding: Seed cancer cells (e.g., HeLa) at

cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO₂.

Treatment: Dissolve Stigmasta-4,22,25-trien-3-one in DMSO (Stock 10 mM). Prepare serial

dilutions in culture medium (Final DMSO < 0.1%).

Test Range: 1 µM – 100 µM.

Controls: Vehicle (DMSO only) and Positive Control (e.g., Doxorubicin).

Incubation: Treat cells for 48–72 hours.

MTT Addition: Add 20 µL MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours.

Solubilization: Remove media. Add 150 µL DMSO to dissolve formazan crystals.

Quantification: Measure absorbance at 570 nm.

Analysis: Calculate % Cell Viability =

. Plot dose-response curve to determine IC₅₀.

Challenges & Future Directions
Solubility: Like most stigmastane derivatives, the compound is highly lipophilic (LogP > 6),

leading to poor aqueous solubility. Formulation strategies using cyclodextrins or liposomes

are required for in vivo efficacy.

Selectivity: The Michael acceptor moiety is non-specific. Future medicinal chemistry efforts

should focus on SAR studies to optimize binding to specific cancer-associated proteins (e.g.,

specific kinase domains) rather than general protein alkylation to reduce systemic toxicity.

Metabolic Stability: The terminal double bond at C25 is susceptible to rapid oxidation by

cytochrome P450 enzymes, potentially limiting half-life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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